Cas no 163260-76-2 (4-bromo-2-(2-bromoethyl)-1-methoxybenzene)
163260-76-2 structure
Product Name:4-bromo-2-(2-bromoethyl)-1-methoxybenzene
CAS No:163260-76-2
MF:C9H10Br2O
MW:293.98310136795
CID:110170
PubChem ID:53418049
Update Time:2025-04-18
4-bromo-2-(2-bromoethyl)-1-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(2-bromoethyl)-1-methoxybenzene
- Benzene,4-bromo-2-(2-bromoethyl)-1-methoxy-
- SCHEMBL6488941
- 163260-76-2
- XKBHMPMRWHCKGB-UHFFFAOYSA-N
- DTXSID40697377
- AKOS014196911
-
- MDL: MFCD11110009
- Inchi: 1S/C9H10Br2O/c1-12-9-3-2-8(11)6-7(9)4-5-10/h2-3,6H,4-5H2,1H3
- InChI Key: XKBHMPMRWHCKGB-UHFFFAOYSA-N
- SMILES: BrCCC1C=C(C=CC=1OC)Br
Computed Properties
- Exact Mass: 291.9098
- Monoisotopic Mass: 291.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- PSA: 9.23
4-bromo-2-(2-bromoethyl)-1-methoxybenzene Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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